![molecular formula C17H23N3O4 B5612826 3-methyl-8-L-tyrosyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one hydrochloride](/img/structure/B5612826.png)
3-methyl-8-L-tyrosyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one hydrochloride
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Overview
Description
3-methyl-8-L-tyrosyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one hydrochloride is a synthetic compound that has been studied for its potential use in scientific research. It is a spirocyclic compound that has been shown to have various biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of 3-methyl-8-L-tyrosyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one hydrochloride is not fully understood, but it is thought to involve modulation of neurotransmitter receptors. Specifically, it has been shown to bind to the GABA-A receptor and modulate its activity.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are varied and have been studied in various research articles. It has been shown to have activity against certain cancer cell lines, as well as modulating the activity of certain neurotransmitter receptors. It has also been shown to have anxiolytic and sedative effects in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using 3-methyl-8-L-tyrosyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one hydrochloride in lab experiments is its potential use in drug discovery. It has been shown to have activity against certain cancer cell lines, which makes it a promising compound for further study. One limitation of using this compound in lab experiments is its limited availability and high cost.
Future Directions
There are several future directions for the study of 3-methyl-8-L-tyrosyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one hydrochloride. One direction is to further study its potential use in drug discovery, particularly in the development of new cancer treatments. Another direction is to study its potential use in the treatment of anxiety and other neurological disorders. Additionally, further research is needed to fully understand its mechanism of action and how it modulates the activity of neurotransmitter receptors.
Synthesis Methods
The synthesis of 3-methyl-8-L-tyrosyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one hydrochloride involves a multi-step process that has been described in various research articles. The starting material for the synthesis is L-tyrosine, which is converted to the corresponding N-carboxyanhydride (NCA) using triphosgene. The NCA is then reacted with 3-amino-1-propanol to form a spirocyclic intermediate, which is further reacted with methyl isocyanate to yield the final product, this compound.
Scientific Research Applications
3-methyl-8-L-tyrosyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one hydrochloride has been studied for its potential use in various scientific research applications. One of the most promising applications is in the field of neuroscience, where it has been shown to modulate the activity of certain neurotransmitter receptors. It has also been studied for its potential use in drug discovery, as it has been shown to have activity against certain cancer cell lines.
Properties
IUPAC Name |
8-[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]-3-methyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23N3O4/c1-19-11-17(24-16(19)23)6-8-20(9-7-17)15(22)14(18)10-12-2-4-13(21)5-3-12/h2-5,14,21H,6-11,18H2,1H3/t14-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GJSUKXHVLMDAAC-AWEZNQCLSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CC2(CCN(CC2)C(=O)C(CC3=CC=C(C=C3)O)N)OC1=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1CC2(CCN(CC2)C(=O)[C@H](CC3=CC=C(C=C3)O)N)OC1=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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